1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane

• IUPAC Name: 1-(3-fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane
• InChI: InChI=1S/C15H18FN5O/c1-22-13-5-7-18-15(19-13)21-9-3-8-20(10-11-21)14-12(16)4-2-6-17-14/h2,4-7H,3,8-11H2,1H3
• InChI Key: NAJRUNCXMXTDRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCCN(CC2)C3=C(C=CC=N3)F
• Molecular Formula: C15H18FN5O
• Molecular Weight: 303.33 g/mol

Description

1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane is a chemical compound that belongs to the class of diazepanes. It is a heterocyclic organic compound that has shown potential in scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor. It enhances the inhibitory effects of GABA, resulting in a decrease in neuronal excitability and anxiolysis.
Biochemical and Physiological Effects:
This compound has been shown to have anticonvulsant, anxiolytic, and sedative effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane in lab experiments is its potential as a therapeutic agent for neurodegenerative diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

For research on 1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane include further studies on its mechanism of action, optimization of its therapeutic potential, and exploration of its potential in the treatment of other neurological disorders. Additionally, research could focus on the development of novel analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of 1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane involves the reaction of 3-fluoropyridine-2-carboxaldehyde and 4-methoxypyrimidine-2-carboxaldehyde with ethylenediamine in the presence of an acid catalyst. The reaction proceeds through a condensation reaction, followed by a cyclization reaction, resulting in the formation of this compound.

Scientific Research Applications

1-(3-Fluoropyridin-2-yl)-4-(4-methoxypyrimidin-2-yl)-1,4-diazepane has shown potential in scientific research applications. It has been studied for its anticonvulsant, anxiolytic, and sedative effects. It has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.